Cas no 386703-92-0 (Silane, triethyl(pentafluoroethyl)-)

• Product Name: Silane, triethyl(pentafluoroethyl)-
• CAS No: 386703-92-0
• MF: C₈H₁₅F₅Si
• MW: 234.282221078873
• MDL: MFCD31720944
• CID: 3960771
• PubChem ID: 17841179
• Update Time: 2025-05-20

Silane, triethyl(pentafluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Silane, triethyl(pentafluoroethyl)-
• Silane, triethyl(pentafluoroethyl)- (9CI)
• AKOS037652358
• Pentafluoroethyltriethylsilane
• Triethyl(perfluoroethyl)silane
• SCHEMBL7531241
• Pentafluoroethyl triethylsilane
• triethyl(1,1,2,2,2-pentafluoroethyl)silane
• MFCD31720944
• 386703-92-0
• JYRZISDGRVMDJS-UHFFFAOYSA-N

• MDL： MFCD31720944
• Inchi： 1S/C8H15F5Si/c1-4-14(5-2,6-3)8(12,13)7(9,10)11/h4-6H2,1-3H3
• InChI Key： JYRZISDGRVMDJS-UHFFFAOYSA-N
• SMILES： [Si](CC)(CC)(CC)C(F)(F)C(F)(F)F

Computed Properties

• Exact Mass: 234.08631782Da
• Monoisotopic Mass: 234.08631782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on Silane, triethyl(pentafluoroethyl)-

Silane, triethyl(pentafluoroethyl)- (CAS No 386703-92-0)

Silane, triethyl(pentafluoroethyl)- is a highly specialized organosilicon compound with the CAS registry number 386703-92-0. This compound is characterized by its unique chemical structure, which includes a silicon atom bonded to three ethyl groups and one pentafluoroethyl group. The combination of these substituents imparts distinctive electronic and physical properties to the molecule, making it highly versatile in various applications.

The silane functional group is a key feature of this compound, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential in advanced materials science, particularly in the synthesis of novel polymers and coatings with enhanced thermal and mechanical stability. Researchers have also explored its role in the development of high-performance lubricants and adhesives, where its fluorinated substituents contribute to improved durability under harsh conditions.

One of the most intriguing aspects of Silane, triethyl(pentafluoroethyl)- is its ability to undergo controlled polymerization under specific conditions. This property has led to its use in the creation of tailored polymeric materials with applications in aerospace and automotive industries. For instance, recent breakthroughs have demonstrated its effectiveness in producing lightweight yet robust composites that can withstand extreme temperatures and mechanical stress.

In addition to its material science applications, this compound has found significant use in electronic manufacturing. Its ability to form stable thin films has made it an essential component in the production of advanced semiconductors and optoelectronic devices. Recent advancements in nanotechnology have further expanded its utility, with researchers exploring its potential in the fabrication of nanoscale sensors and actuators.

The synthesis of Silane, triethyl(pentafluoroethyl)- involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. Modern synthetic methodologies have been optimized to enhance yield and minimize by-products, making this compound more accessible for industrial applications.

From an environmental standpoint, studies have shown that Silane, triethyl(pentafluoroethyl)- exhibits low toxicity and biodegradability under controlled conditions. This makes it a preferable choice for eco-friendly industrial processes compared to traditional alternatives.

In conclusion, Silane, triethyl(pentafluoroethyl)- (CAS No 386703-92-0) stands as a testament to the ingenuity of modern chemistry. Its unique properties and wide-ranging applications continue to drive innovation across multiple industries. As research into this compound progresses, it is anticipated that new breakthroughs will further solidify its role as a cornerstone material in the development of cutting-edge technologies.